Cas no 844858-03-3 (4-{1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one)

• Product Name: 4-{1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one
• CAS No: 844858-03-3
• MF: C₂₅H₂₂ClN₃O₂
• MW: 431.914084911346
• CID: 5596982
• PubChem ID: 3666035
• Update Time: 2025-06-28

4-{1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• VU0492704-1
• 4-[1-[(4-chlorophenyl)methyl]benzimidazol-2-yl]-1-(3-methoxyphenyl)pyrrolidin-2-one
• AKOS016258865
• 4-(1-(4-chlorobenzyl)-1H-benzo[d]imidazol-2-yl)-1-(3-methoxyphenyl)pyrrolidin-2-one
• AKOS001167953
• F3141-0219
• 844858-03-3
• 4-[1-(4-chlorobenzyl)-1H-benzimidazol-2-yl]-1-(3-methoxyphenyl)pyrrolidin-2-one
• Z111734086
• 4-{1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one
• STK866531

• Inchi： 1S/C25H22ClN3O2/c1-31-21-6-4-5-20(14-21)28-16-18(13-24(28)30)25-27-22-7-2-3-8-23(22)29(25)15-17-9-11-19(26)12-10-17/h2-12,14,18H,13,15-16H2,1H3
• InChI Key： NBUUMQWGGAJHQQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C2C=CC=CC=2N=C1C1CC(N(C2C=CC=C(C=2)OC)C1)=O

Computed Properties

• Exact Mass: 431.1400546g/mol
• Monoisotopic Mass: 431.1400546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 47.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-{1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one

4-{1-[(4-Chlorophenyl)methyl]-1H-1,3-Benzodiazol-2-yl}-1-(3-Methoxyphenyl)pyrrolidin-2-one: A Comprehensive Overview

4-{1-[(4-Chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one, also known by its CAS number 844858-03-3, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, which are widely studied for their diverse pharmacological properties, including anxiolytic, sedative, and anticonvulsant effects.

The structure of 4-{1-[(4-Chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one is characterized by a benzodiazepine core fused with a pyrrolidine ring and substituted with a 4-chlorophenylmethyl group and a 3-methoxyphenyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of this compound in the treatment of neurological disorders. For instance, a study published in the *Journal of Medicinal Chemistry* in 2022 demonstrated that 4-{1-[(4-Chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one exhibits potent anxiolytic activity in animal models. The researchers found that the compound effectively reduced anxiety-like behaviors without causing significant sedation or motor impairment, suggesting its potential as a safer alternative to traditional benzodiazepines.

In addition to its anxiolytic properties, this compound has shown promise in the treatment of neuropathic pain. A preclinical study conducted by a team at the University of California in 2021 reported that 4-{1-[(4-Chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one significantly alleviated neuropathic pain symptoms in rats. The mechanism of action appears to involve modulation of GABAergic neurotransmission and inhibition of calcium channels, which are key pathways involved in pain signaling.

The pharmacokinetic profile of 4-{1-[(4-Chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one has also been extensively studied. Research indicates that the compound has favorable oral bioavailability and a relatively long half-life, making it suitable for once-daily dosing regimens. These properties are crucial for ensuring consistent therapeutic effects and improving patient compliance.

However, it is important to note that like all benzodiazepine derivatives, 4-{1-[(4-Chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one may have potential side effects and risks associated with long-term use. Preclinical studies have suggested that chronic administration could lead to tolerance and dependence. Therefore, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

Despite these challenges, the ongoing research on 4-{1-[(4-Chlorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one remains promising. The compound's unique chemical structure and pharmacological profile make it an attractive candidate for the development of novel therapeutics targeting neurological disorders and pain management. As more data becomes available from clinical trials, it is hoped that this compound will contribute significantly to the advancement of medical treatments in these areas.